Cas no 5973-60-4 (Benzenamine, N-(1-ethylbutyl)-2,6-dinitro-4-(trifluoromethyl)-)

• Product Name: Benzenamine, N-(1-ethylbutyl)-2,6-dinitro-4-(trifluoromethyl)-
• CAS No: 5973-60-4
• MF: C₁₃H₁₆F₃N₃O₄
• MW: 335.279053688049
• CID: 337453
• PubChem ID: 71442729
• Update Time: 2025-04-19

Benzenamine, N-(1-ethylbutyl)-2,6-dinitro-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-(1-ethylbutyl)-2,6-dinitro-4-(trifluoromethyl)-
• N-hexan-3-yl-2,6-dinitro-4-(trifluoromethyl)aniline
• N-(Hexan-3-yl)-2,6-dinitro-4-(trifluoromethyl)aniline
• 5973-60-4
• UCGLSBJMKKXNCO-UHFFFAOYSA-N
• DTXSID50851589

• Inchi： 1S/C13H16F3N3O4/c1-3-5-9(4-2)17-12-10(18(20)21)6-8(13(14,15)16)7-11(12)19(22)23/h6-7,9,17H,3-5H2,1-2H3
• InChI Key： UCGLSBJMKKXNCO-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=C(C=1)[N+](=O)[O-])NC(CC)CCC)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 335.10938
• Monoisotopic Mass: 335.10929049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 98.31